Cas no 497078-72-5 (<br>(E)-4-(([1,1'-biphenyl]-4-ylmethylene)amino)-5-phenyl-4H-1,2,4-triazole-3-t hiol)

• Product Name: <br>(E)-4-(([1,1'-biphenyl]-4-ylmethylene)amino)-5-phenyl-4H-1,2,4-triazole-3-t hiol
• CAS No: 497078-72-5
• MF: C₂₁H₁₆N₄S
• MW: 356.443542480469
• CID: 3055710
• PubChem ID: 6884416
• Update Time: 2025-04-21

<br>(E)-4-(([1,1'-biphenyl]-4-ylmethylene)amino)-5-phenyl-4H-1,2,4-triazole-3-t hiol Chemical and Physical Properties

Names and Identifiers

• <br>(E)-4-(([1,1'-biphenyl]-4-ylmethylene)amino)-5-phenyl-4H-1,2,4-triazole-3-t hiol
• AKOS005514767
• AKOS000995773
• 4-{[(E)-biphenyl-4-ylmethylidene]amino}-5-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-(([1,1'-Biphenyl]-4-ylmethylene)amino)-5-phenyl-4H-1,2,4-triazole-3-thiol
• STK592815
• 497078-72-5
• 4-(((1,1'-BIPHENYL)-4-YLMETHYLENE)AMINO)-5-PHENYL-4H-1,2,4-TRIAZOLE-3-THIOL

• Inchi： 1S/C21H16N4S/c26-21-24-23-20(19-9-5-2-6-10-19)25(21)22-15-16-11-13-18(14-12-16)17-7-3-1-4-8-17/h1-15H,(H,24,26)/b22-15+
• InChI Key： BYBFQULBCNZFSR-PXLXIMEGSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2)N1/N=C/C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 356.10956770Da
• Monoisotopic Mass: 356.10956770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 72.1Ų